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Compound Name:
carboxylate

cat. No.: B1338778

An In-depth Technical Guide to Ethyl 2-chlorothiazole-4-carboxylate

Introduction: The Strategic Importance of a Versatile
Heterocycle

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and
agrochemical development, the strategic use of versatile building blocks is paramount to
accelerating innovation. Ethyl 2-chlorothiazole-4-carboxylate stands out as one such pivotal
intermediate. Its intrinsic chemical reactivity, conferred by the chlorinated thiazole core and the
ethyl ester functional group, makes it a highly valuable precursor for the synthesis of complex
molecular architectures.[1] This guide provides an in-depth exploration of its molecular
characteristics, a robust protocol for its synthesis, and a discussion of its critical applications,
designed for researchers and professionals in the chemical sciences. The presence of the
thiazole ring, a common motif in biologically active compounds, coupled with the reactive
chlorine atom at the 2-position, allows for diverse functionalization, making it an essential tool
in the drug discovery process.[1]

Part 1: Molecular Structure and Physicochemical
Profile

A precise understanding of a compound's structure and properties is the foundation of its
effective application. Ethyl 2-chlorothiazole-4-carboxylate is identified by the CAS Number
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41731-52-6.[1][2][3] Its structure combines a five-membered thiazole ring containing sulfur and
nitrogen, a chlorine atom at the C2 position, and an ethyl carboxylate group at the C4 position.

Key Molecular Identifiers

o |[UPAC Name: ethyl 2-chloro-1,3-thiazole-4-carboxylate[2]

Molecular Formula: CeHsCINO2S[1][2][3]

Molecular Weight: 191.64 g/mol [1][2]

SMILES String: CCOC(=0)clcsc(Cl)nl

InChl Key: GILVNZWYCBUGMT-UHFFFAOY SA-N[2]

Visualizing the Molecular Architecture

The spatial arrangement of atoms dictates the molecule's reactivity and interaction with
biological targets. The following diagram illustrates the core structure.
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Step 2: Cyclization &
Aromatization

Purification
(Recrystallization / Chromatography)

Ethyl 2-chlorothiazole-4-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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